Cas no 92265-06-0 ( )

  structure
  structure
Product Name: 
CAS No:92265-06-0
MF:C16H17NO2
MW:255.311684370041
CID:998315
PubChem ID:100005
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • N-(1-hydroxy-3-phenylpropan-2-yl)benzamide
    • Valsartan benzyl ester
    • Valsartan related compound C
    • MLS000699503
    • S(-)-N-(alpha-Hydroxymethylphenethyl)benzamide
    • BRD-A81112810-001-01-0
    • SMR000230356
    • NSC117755
    • NSC-117755
    • 2-Benzamido-3-phenyl-1-propanol
    • 92265-06-0
    • FT-0763789
    • BENZOYL-L-PHENYLALANINOL
    • Benzamide, N-(alpha-(hydroxymethyl)phenethyl)-
    • NCGC00170025-02!N-(1-hydroxy-3-phenylpropan-2-yl)benzamide
    • NIOSH/CV5379045
    • CV53790450
    • NCGC00170025-01
    • CHEMBL1731675
    • HMS2518H24
    • 4503-96-2
    • N-(1-benzyl-2-hydroxyethyl)benzamide
    • MEGxm0_000140
    • AKOS009104686
    • N-Benzoyl-L-phenylalaninol
    • Benzamide, N-(1-(hydroxymethyl)-2-phenylethyl)-, (S)-
    • AR-360/42760841
    • NSC 306230
    • NSC-306230
    • SCHEMBL3682310
    • ACon1_002243
    • NSC306230
    • Z1117859559
    • ACon0_001484
    • N-(alpha-(Hydroxymethyl)phenethyl)benzamide
    • DS-002401
    • DA-40512
    •  
    • Inchi: 1S/C16H17NO2/c18-12-15(11-13-7-3-1-4-8-13)17-16(19)14-9-5-2-6-10-14/h1-10,15,18H,11-12H2,(H,17,19)
    • InChI Key: RFYNAVYPYXLVOM-UHFFFAOYSA-N
    • SMILES: OCC(CC1C=CC=CC=1)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 255.12600
  • Monoisotopic Mass: 255.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33000
  • LogP: 2.41090
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